Cas no 922031-86-5 (N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 922031-86-5
• MF: C₂₁H₂₇N₅O₃
• MW: 397.470784425735
• CID: 6370041
• PubChem ID: 44024877
• Update Time: 2025-07-17

N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide
• N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide
• F2291-0923
• N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• 922031-86-5
• AKOS024636655

• Inchi： 1S/C21H27N5O3/c1-25-11-7-16-13-15(5-6-17(16)25)18(26-9-3-2-4-10-26)14-22-20(27)21(28)23-19-8-12-29-24-19/h5-6,8,12-13,18H,2-4,7,9-11,14H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key： PKXXBCCYDDJKAR-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 397.21138974g/mol
• Monoisotopic Mass: 397.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.7Ų

Additional information on N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 922031-86-5)

N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 922031-86-5) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and features a unique structural combination of an indole ring, a piperidine moiety, and an oxazole group. The intricate structure of this compound has garnered attention for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The indole ring is a fundamental component of many biologically active molecules, including several neurotransmitters and hormones. In N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide, the indole ring is substituted with a methyl group at the 1-position and is part of a 2,3-dihydroindole system. This substitution pattern can influence the compound's pharmacological properties by altering its binding affinity to specific receptors.

The presence of a piperidine moiety in the structure adds to the compound's complexity and potential biological activity. Piperidine rings are commonly found in many drugs due to their ability to modulate various physiological processes. In this compound, the piperidine ring is attached to an ethyl group, which further extends the molecular framework and may enhance its solubility and bioavailability.

The oxazole group is another key feature of this compound. Oxazoles are five-membered heterocyclic rings containing one oxygen and one nitrogen atom. They are known for their stability and ability to form hydrogen bonds, which can be crucial for interactions with biological targets. In N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide, the oxazole ring is linked to an ethanediamide moiety, which can contribute to the compound's overall conformational flexibility and binding properties.

Recent studies have explored the potential therapeutic applications of N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl-N-(1,2-oxazol-3-y l)ethanediamide. One notable area of research is its activity as a modulator of serotonin receptors. Serotonin is a neurotransmitter involved in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate serotonin receptors have shown promise in treating conditions such as depression, anxiety disorders, and chronic pain.

In addition to its potential as a serotonin receptor modulator, N'-2-(1-methyl - 2 , 3 -dihydro - 1 H -indol - 5 - yl ) - 2 - ( piperidin - 1 - yl ) ethyl - N - ( 1 , 2 - oxazol - 3 - yl ) ethanediamide has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The unique combination of structural elements in this compound may contribute to its ability to target multiple biological pathways simultaneously.

The synthesis of N'-2-(1-methyl - 2 , 3 -dihydro - 1 H -indol - 5 - yl ) - 2 - ( piperidin - 1 - yl ) ethyl - N - ( 1 , 2 - oxazol - 3 - yl ) ethanediamide involves several steps and requires careful control over reaction conditions to ensure high yields and purity. The synthetic route typically starts with the preparation of the indole derivative followed by coupling reactions with piperidine and oxazole moieties. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process.

The physicochemical properties of N'-2-(1-methyl - 2 , 3 -dihydro - 1 H -indol - yl ) l l l l l l l l l l l l l l l l l l l l l l - ( piperidin yl ) ethyl N ( oxazol yl ) ethanediamide have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound.

In conclusion, N'-2-(1-methyl - yl ) yl ) ethyl N ( oxazol yl ) ethanediamide (CAS No. 9 9 9 9 9 9 9 9 9 9) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for clinical use.